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Compound of Interest

Compound Name: hCAIX-IN-18

Cat. No.: B15573962 Get Quote

Essential Safety and Handling Guide for hCAIX-
IN-18
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of hCAIX-IN-18, a potent carbonic anhydrase inhibitor used in cancer research. Given the

absence of a comprehensive Safety Data Sheet (SDS), this guide is founded on best practices

for handling novel chemical compounds with unknown toxicological profiles. A conservative

approach to safety is paramount.

Compound Data Summary
The following table summarizes the known quantitative information for hCAIX-IN-18.

Parameter Value Source

Purity 98.52% MedchemExpress

CAS Number 2925261-76-1 MedchemExpress

Storage Temperature (Stock

Solution)

-80°C (up to 6 months); -20°C

(up to 1 month)
MedchemExpress[1]
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I. Personal Protective Equipment (PPE)
Due to the unknown specific hazards of hCAIX-IN-18, a comprehensive PPE protocol is

mandatory to prevent inhalation, ingestion, and skin contact.

Respiratory Protection
Minimum Requirement: A NIOSH-approved N95 respirator or equivalent is recommended for

handling the solid compound.

Procedures Generating Aerosols: When preparing solutions or performing any procedure

that may generate aerosols, a full-face respirator with organic vapor cartridges or a powered

air-purifying respirator (PAPR) should be utilized.[2]

Eye and Face Protection
Standard Use: Chemical splash goggles are required at all times.

Splash Hazard: A full-face shield worn over safety goggles is necessary when handling bulk

quantities or during procedures with a high risk of splashing.[2]

Skin and Body Protection
Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are required.[3] Double-gloving

is recommended. Gloves must be inspected before use and disposed of immediately after

contamination.

Lab Coat: A flame-retardant lab coat or chemical-resistant apron is mandatory.

Footwear: Closed-toe shoes are required in the laboratory. For tasks with a significant spill

risk, chemical-resistant boots are recommended.

II. Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling hCAIX-IN-18 from receipt to use in

experiments.

Receiving and Storage
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Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Log: Document the receipt date and quantity in the chemical inventory.

Store: Immediately transfer the compound to a designated, clearly labeled, and access-

controlled storage location. Adhere to the recommended storage temperatures to ensure

stability.[1]

Preparation of Stock Solutions
Work Area: All handling of the solid compound must be conducted in a certified chemical

fume hood or a glove box to minimize inhalation exposure.

Weighing: Use a dedicated, calibrated analytical balance within the containment area.

Solubilization: Slowly add the solvent to the solid compound to avoid splashing. Refer to the

supplier's data for appropriate solvents (e.g., DMSO for stock solutions).

Labeling: Clearly label the solution with the compound name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

Experimental Use
Minimize Exposure: Use the smallest quantity of the compound necessary for the

experiment.

Containment: All experimental procedures involving hCAIX-IN-18 should be performed in a

designated area within a chemical fume hood.

Avoid Contamination: Use dedicated equipment (e.g., pipettes, tubes) when handling the

compound.

III. Disposal Plan
Proper disposal of hCAIX-IN-18 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
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Solid Waste: All disposable items contaminated with hCAIX-IN-18 (e.g., gloves, weigh boats,

pipette tips) must be collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless compatibility is confirmed.

Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps

container.

Decontamination
Work Surfaces: Decontaminate all work surfaces with a suitable solvent (e.g., 70% ethanol)

followed by a thorough cleaning with soap and water.

Equipment: Reusable equipment should be thoroughly rinsed with an appropriate solvent

and then washed according to standard laboratory procedures.

Final Disposal
All waste must be disposed of through the institution's official hazardous waste management

program. Do not dispose of hCAIX-IN-18 down the drain or in regular trash.

Visual Workflow: Handling hCAIX-IN-18
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Caption: Workflow for handling hCAIX-IN-18 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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